N-(2,4-dimethylbenzyl)-2-(2-methoxyphenyl)ethanamine oxalate

• IUPAC Name: N-[(2,4-dimethylphenyl)methyl]-2-(2-methoxyphenyl)ethanamine;oxalic acid
• InChI: InChI=1S/C18H23NO.C2H2O4/c1-14-8-9-17(15(2)12-14)13-19-11-10-16-6-4-5-7-18(16)20-3;3-1(4)2(5)6/h4-9,12,19H,10-11,13H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: JVEAIQZXKKCJAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNCCC2=CC=CC=C2OC)C.C(=O)(C(=O)O)O
• Molecular Formula: C20H25NO5
• Molecular Weight: 359.4 g/mol

Description

N-(2,4-dimethylbenzyl)-2-(2-methoxyphenyl)ethanamine oxalate, also known as DMBA, is a chemical compound that belongs to the family of phenethylamines. It is commonly used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

N-(2,4-dimethylbenzyl)-2-(2-methoxyphenyl)ethanamine oxalate acts as a potent agonist of the serotonin receptor 5-HT2A, which is involved in the regulation of mood, anxiety, and cognition. It also has affinity for other serotonin receptors, including 5-HT2B and 5-HT2C, as well as dopamine receptors, such as D1 and D2. N-(2,4-dimethylbenzyl)-2-(2-methoxyphenyl)ethanamine oxalate modulates the activity of these receptors, leading to changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
N-(2,4-dimethylbenzyl)-2-(2-methoxyphenyl)ethanamine oxalate has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, leading to an increase in mood, motivation, and cognitive function. It also has been shown to decrease inflammation and oxidative stress, which may contribute to its potential anti-cancer properties.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylbenzyl)-2-(2-methoxyphenyl)ethanamine oxalate is a relatively easy and inexpensive compound to synthesize, making it readily available for scientific research. It also has a high affinity for serotonin and dopamine receptors, making it a useful tool for studying the role of these receptors in various neurological disorders. However, N-(2,4-dimethylbenzyl)-2-(2-methoxyphenyl)ethanamine oxalate has limitations in terms of its selectivity and specificity for these receptors, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(2,4-dimethylbenzyl)-2-(2-methoxyphenyl)ethanamine oxalate. One potential direction is to study its potential therapeutic applications in the treatment of neurological disorders, including depression, anxiety, and Parkinson's disease. Another direction is to investigate its potential anti-inflammatory and anti-cancer properties. Additionally, further research is needed to determine the selectivity and specificity of N-(2,4-dimethylbenzyl)-2-(2-methoxyphenyl)ethanamine oxalate for serotonin and dopamine receptors, as well as its potential side effects and toxicity.

Scientific Research Applications

N-(2,4-dimethylbenzyl)-2-(2-methoxyphenyl)ethanamine oxalate has been extensively used in scientific research to study its potential therapeutic applications. It has shown promising results in the treatment of various neurological disorders, including depression, anxiety, and Parkinson's disease. N-(2,4-dimethylbenzyl)-2-(2-methoxyphenyl)ethanamine oxalate has also been studied for its potential anti-inflammatory and anti-cancer properties.